5-Bromo-3-(4-fluorophenoxy)picolinonitrile
Overview
Description
“5-Bromo-3-(4-fluorophenoxy)picolinonitrile” is a chemical compound . Unfortunately, there is limited information available about this specific compound. It’s important to note that the compound’s properties and characteristics can be influenced by its molecular structure .
Synthesis Analysis
While there isn’t specific information available on the synthesis of “this compound”, a related compound, 3-Hydroxy-4-Substituted Picolinonitriles, has been synthesized via gold(I)-catalyzed cyclization of 4-propargylaminoisoxazoles and subsequent N-O bond cleavage of isoxazolopyridines under mild reaction conditions in a stepwise and one-pot fashion .Scientific Research Applications
Synthesis and Functionalization
5-Bromo-3-(4-fluorophenoxy)picolinonitrile, as a specific compound, does not have direct references in the literature. However, compounds with similar bromo, fluoro, and picolinonitrile groups have been explored for their synthetic versatility and potential applications in creating complex molecular architectures. For instance, the synthesis of 5-bromopyridyl-2-magnesium chloride, derived from 5-bromo-2-iodopyridine, showcases the utility of bromo-substituted pyridines in creating functionalized pyridine derivatives, which are crucial in medicinal chemistry, including the synthesis of potent anticancer agents like Lonafarnib (Song et al., 2004). Similarly, the synthesis of N,N'-Alkylated tetrahydroquinoxalines from 4-bromo-5-nitrophthalonitrile with secondary diamines highlights the reactivity of bromo-nitro compounds in forming complex heterocycles (Abramov et al., 2002).
Antioxidant and Biological Properties
Bromophenols and their derivatives, structurally related to this compound, have been studied for their radical scavenging and antioxidant activities. For example, new nitrogen-containing bromophenols from the marine red alga Rhodomela confervoides showed potent scavenging activity against DPPH radicals, suggesting their potential application as natural antioxidants in food and pharmaceutical fields (Li et al., 2012). Another study on the cellular antioxidant effect of bromophenols from the red algae Vertebrata lanosa demonstrated their potent activity in cellular assays, indicating their effectiveness in protecting cells from oxidative stress (Olsen et al., 2013).
Catalytic Applications
The catalytic reactivity of phenoxo-bridged homobinuclear copper(II) complexes with L-threonine Schiff bases, including those with bromo substituents, in hydrolyzing carboxylic acid esters, underscores the potential of bromo-substituted compounds in catalysis. These complexes exhibited significant catalytic activity, enhancing the hydrolysis rate of p-nitrophenyl picolinate, a model carboxylic acid ester (Jiang et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
5-bromo-3-(4-fluorophenoxy)pyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6BrFN2O/c13-8-5-12(11(6-15)16-7-8)17-10-3-1-9(14)2-4-10/h1-5,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYGJDNYONVDRIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(N=CC(=C2)Br)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6BrFN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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